2,2,4-Trimethylpentane

• CAS No.: 540-84-1
• Product Name: 2,2,4-Trimethylpentane
• Molecular Formula: CH3C(CH3)2CH2CH(CH3)2; C8H18; C8H18
• Molecular Weight: 114.23 g/mol
• IUPAC Name: 2,2,4-trimethylpentane
• Standard InChI: InChI=1S/C8H18/c1-7(2)6-8(3,4)5/h7H,6H2,1-5H3
• Standard InChIKey: NHTMVDHEPJAVLT-UHFFFAOYSA-N
• SMILES: CC(C)CC(C)(C)C
• Canonical SMILES: CC(C)CC(C)(C)C
• Boiling Point: 99.2 °C; 99.238 °C; 99 °C
• Colorform: MOBILE LIQUID; COLORLESS LIQUID
• Density: 0.69194 @ 20 °C/4 °C; Relative density (water = 1): 0.69
• Flash Point: 10 °F (NFPA, 2010); 4.5 °C (OPEN CUP); 4.5 °C o.c.
• Melting Point: -107.3 °C; -107.45 °C; -107 °C
• Physical Description: Isooctane appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors are heavier than air.; DryPowder; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 2,2,4-Trimethylpentane is released to the environment through the manufacture, use, and disposal of products associated with the petroleum and gasoline industry. During an accident, 2,2,4-trimethylpentane penetrated the skin of a human which caused necrosis of the skin and tissue in the hand and required surgery. No other information is available on the acute (short-term) effects in humans. Irritation of the lungs, edema, and hemorrhage have been reported in rodents acutely exposed by inhalation and injection. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 2,2,4-trimethylpentane in humans. Kidney and liver effects have been observed in rats chronically exposed via gavage (experimentally placing the chemical in the stomach) and inhalation. EPA has not classified 2,2,4-trimethylpentane with respect to potential carcinogenicity.; Isooctane appears as a clear colorless liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors are heavier than air.; Isooctane is an alkane that consists of pentane bearing two methyl substituents at position 2 and a single methyl substituent at position 4. It has a role as a fuel additive, a non-polar solvent and a nephrotoxin. It is an alkane and a volatile organic compound.
• Solubility: 1.96e-05 M; PRACTICALLY INSOL IN WATER; SOMEWHAT SOL IN ABS ALC; SOL IN BENZENE, TOLUENE, XYLENE, CHLOROFORM, ETHER, CARBON DISULFIDE, CARBON TETRACHLORIDE, DMF & OILS, EXCEPT CASTOR OIL.; MISCIBLE WITH ACETONE, HEPTANE.; Solubility in water: none
• Synonyms: 2,4,4-Trimethylpentane; Isobutyltrimethylmethane; Isooctane; NSC 39117; iso-Octane
• Vapor Density: 3.93 (AIR= 1); Relative vapor density (air = 1): 3.9
• Vapor Pressure: 49.29 mmHg; 40.6 MM HG @ 21 °C; Vapor pressure, kPa at 20 °C: 5.1
• PubChem Compound: 10907
• Last Modified: Nov 11 2021